Cas no 23438-70-2 (3,3-dimethylcycloheptan-1-one)

• Product Name: 3,3-dimethylcycloheptan-1-one
• CAS No: 23438-70-2
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD24688879
• CID: 5617109
• PubChem ID: 12702041
• Update Time: 2025-05-26

3,3-dimethylcycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylcycloheptan-1-one
• 3,3-Dimethylcycloheptanone
• 23438-70-2
• SCHEMBL7752615
• EN300-2987025
• Cycloheptanone, 3,3-dimethyl-

• MDL： MFCD24688879
• Inchi： 1S/C9H16O/c1-9(2)6-4-3-5-8(10)7-9/h3-7H2,1-2H3
• InChI Key： RQSOYFCJVXBPSR-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(C)(C)C1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,3-dimethylcycloheptan-1-one

Introduction to 3,3-Dimethylcycloheptan-1-One (CAS No. 23438-70-2)

3,3-Dimethylcycloheptan-1-one, also known by its CAS registry number CAS No. 23438-70-2, is a cyclic ketone with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by a seven-membered ring system with two methyl groups attached to the third carbon atom and a ketone group at the first position. Its molecular formula is C9H14O, and it exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard conditions.

The synthesis of 3,3-dimethylcycloheptan-1-one has been extensively studied, with researchers exploring various methods to optimize its production efficiency. Recent advancements have focused on catalytic processes that minimize environmental impact while maintaining high yields. For instance, studies have shown that the use of transition metal catalysts, such as palladium-based catalysts, can significantly enhance the reaction rate and selectivity in the synthesis of this compound.

In terms of applications, 3,3-dimethylcycloheptan-1-one has found utility in the development of advanced materials, particularly in the creation of high-performance polymers and coatings. Its rigid cyclic structure contributes to thermal stability and mechanical strength, making it an ideal candidate for applications in aerospace and automotive industries. Additionally, this compound has been explored as a precursor in the synthesis of bioactive molecules, with potential implications in drug discovery.

Recent research has also highlighted the role of 3,3-dimethylcycloheptan-1-one in green chemistry initiatives. By incorporating this compound into sustainable chemical processes, scientists aim to reduce waste and energy consumption during production. For example, a study published in 2022 demonstrated that using 3,3-dimethylcycloheptan-1-one as an intermediate in bio-based polymer synthesis could lead to a significant reduction in carbon emissions compared to traditional methods.

The structural versatility of CAS No. 23438-70-2 has also made it a valuable tool in academic research. Its ability to undergo various chemical transformations enables researchers to explore novel synthetic pathways and reaction mechanisms. For instance, recent investigations into its participation in Diels-Alder reactions have provided insights into controlling regioselectivity and stereoselectivity in complex molecule constructions.

In conclusion, 3,3-dimethylcycloheptan-1-one, identified by its CAS number CAS No. 23438-70-2, stands as a pivotal compound in modern chemistry due to its unique properties and diverse applications. As ongoing research continues to uncover new potential uses and improved synthesis methods for this compound, its significance within both industrial and academic realms is expected to grow further.